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1-[4-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one

Name: 1-[4-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one
Brand: Smolecule
SKU: S7590175
Rating: 4.5 (5 reviews)

Catalog No.

S7590175

CAS No.

M.F

C12H16F3N3O

M. Wt

275.27 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[4-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperid...

Content Navigation

1. General Information
2. Definition and background
3. Physical and chemical properties
4. Synthesis and characterization
5. Analytical methods
6. Biological properties
7. Toxicity and safety in scientific experiments

8. Applications in scientific experiments
9. Current state of research
10. Potential implications in various fields of research and industry
11. Limitations and future directions
12. Future directions
13. Specification
14. Others

General Information

Product Name

1-[4-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one

IUPAC Name

1-[4-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one

Molecular Formula

C12H16F3N3O

Molecular Weight

275.27 g/mol

InChI

InChI=1S/C12H16F3N3O/c1-2-10(19)18-5-3-8(4-6-18)11-16-7-9(17-11)12(13,14)15/h7-8H,2-6H2,1H3,(H,16,17)

InChI Key

QFNAUTOJRNBZME-UHFFFAOYSA-N

SMILES

CCC(=O)N1CCC(CC1)C2=NC=C(N2)C(F)(F)F

Canonical SMILES

CCC(=O)N1CCC(CC1)C2=NC=C(N2)C(F)(F)F

TFMPP is a synthetic compound that belongs to the family of piperazines. It is chemically identified as 1-[4-[5-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl]propan-1-one, with the molecular formula C14H18F3N3O. This compound has a molecular weight of 303.31 g/mol and a melting point range of 136-139°C.

Physical and chemical properties

TFMPP is a white crystalline solid that is slightly soluble in water and highly soluble in organic solvents. It has a faint odor and bitter taste. The compound is stable under normal conditions and is not reactive with acids, bases, or oxidizing agents. TFMPP has a high boiling point of 247°C, which makes it a suitable compound for high-temperature reactions.

Synthesis and characterization

TFMPP can be synthesized through a multistep procedure using commercially available chemicals. The synthesis involves the reaction of 5-trifluoromethyl-1H-imidazole-2-carboxaldehyde with piperidine to form 5-(trifluoromethyl)-1H-imidazole-2-carboxamide. This intermediate is then reacted with 1-(4-bromophenyl)propan-1-one to form the final product, TFMPP.
The characterization of TFMPP is usually performed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These techniques provide information about the chemical structure and purity of the compound.

Analytical methods

are used to detect and quantify TFMPP in various samples, such as biological fluids, environmental samples, and pharmaceutical products. Common analytical methods include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Capillary Electrophoresis (CE). These methods are highly sensitive and specific, allowing for the quantification of TFMPP at low concentrations.

Biological properties

TFMPP has been found to interact with various receptors and neurotransmitter systems in the body, leading to its stimulating and psychoactive effects. It has been shown to act as an agonist at the 5-HT1A and 5-HT2A serotonin receptors, as well as the dopamine D2 receptor. TFMPP has also been reported to display anxiogenic and cognitive-enhancing effects.

Toxicity and safety in scientific experiments

The toxicity of TFMPP has been investigated in various animal models, including rodents and primates. Studies have shown that TFMPP has a low acute toxicity profile, with no significant adverse effects observed at doses up to 100 mg/kg. However, chronic exposure to TFMPP has been reported to cause liver and kidney damage in rodents.
In scientific experiments, TFMPP is generally considered safe when used at low concentrations and under controlled conditions. However, caution should be exercised when working with this compound due to its psychoactive effects.

Applications in scientific experiments

TFMPP has been used in various scientific experiments in the fields of pharmacology, toxicology, and neuroscience. It has been employed as a tool compound to study the role of serotonin and dopamine receptors in the body, as well as to investigate the effects of psychoactive substances on behavior and cognition.

Current state of research

TFMPP continues to be an important compound in scientific research, with ongoing studies investigating its pharmacological properties, mechanism of action, and potential therapeutic applications. Recent research has focused on the use of TFMPP as a model compound for the development of novel psychoactive drugs with improved safety and efficacy profiles.

Potential implications in various fields of research and industry

The potential implications of TFMPP in various fields of research and industry are broad and diverse. In pharmacology, TFMPP could be used as a starting point for the development of new drugs for the treatment of anxiety and depression. In toxicology, TFMPP could serve as a model compound for the evaluation of the safety and toxicity of new psychoactive substances. In industry, TFMPP could be used in the development of new materials and chemicals due to its unique physical and chemical properties.

Limitations and future directions

Despite its potential applications, TFMPP has several limitations that must be considered. The compound's psychoactive effects make it unsuitable for use in clinical settings, and its use in non-medical contexts should be carefully regulated. Additionally, the synthesis of TFMPP is complex and requires specialized equipment and expertise.

Future directions

for research on TFMPP include the development of new synthetic methods for the production of the compound, the investigation of its pharmacological properties and mechanism of action, and the exploration of its potential applications in various fields of research and industry.